Cas no 1228948-07-9 (1-(oxetan-3-yl)piperidin-4-amine)

• Product Name: 1-(oxetan-3-yl)piperidin-4-amine
• CAS No: 1228948-07-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 1006769
• PubChem ID: 55282855
• Update Time: 2025-11-01

1-(oxetan-3-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Oxetanyl)-4-piperidinamine
• 1-(oxetan-3-yl)piperidin-4-amine
• N-(Oxetan-3-yl)piperidin-4-amine oxalate
• SY104443
• SCHEMBL2157696
• AKOS006344433
• 1228948-07-9
• KS-6847
• DA-31151
• MFCD18761996
• C80007
• DTCUELCIENIDBK-UHFFFAOYSA-N
• 1-Oxetan-3-yl-piperidin-4-ylamine
• CHEMBL4532238
• EN300-151058
• DTXSID001303665
• CS-0183385

• MDL： MFCD18761996
• Inchi： 1S/C8H16N2O/c9-7-1-3-10(4-2-7)8-5-11-6-8/h7-8H,1-6,9H2
• InChI Key： DTCUELCIENIDBK-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(oxetan-3-yl)piperidin-4-amine

Professional Introduction to 1-(oxetan-3-yl)piperidin-4-amine (CAS No: 1228948-07-9)

1-(oxetan-3-yl)piperidin-4-amine, with the CAS number 1228948-07-9, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an oxetane ring fused with a piperidine moiety, contribute to its distinctive chemical and pharmacological properties.

The oxetane ring is a three-membered cyclic ether that introduces rigidity and conformational constraints into the molecule. This structural motif is known to enhance binding affinity and selectivity in drug design. In contrast, the piperidine ring provides a nitrogen-rich environment that can interact with various biological targets, including enzymes and receptors. The combination of these two structural elements makes 1-(oxetan-3-yl)piperidin-4-amine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that target neurological disorders. The amine group at the 4-position of the piperidine ring in 1-(oxetan-3-yl)piperidin-4-amine offers a versatile site for functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. Current research suggests that this compound may exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-(oxetan-3-yl)piperidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its importance in pharmaceutical research.

Evaluation of 1-(oxetan-3-yl)piperidin-4-amine in preclinical studies has revealed several intriguing biological activities. Initial in vitro assays indicate that this compound demonstrates moderate inhibition against certain kinases, which are implicated in cancer progression. Additionally, its interaction with serotonin receptors suggests potential applications in treating mood disorders. These findings have prompted further investigation into its pharmacological profile and mechanism of action.

The structural versatility of 1-(oxetan-3-yl)piperidin-4-amine also makes it an attractive scaffold for structure-based drug design. Computational modeling techniques have been utilized to explore its binding interactions with target proteins, providing valuable insights into its mode of action. These studies have identified key residues involved in binding and have guided the development of optimized derivatives with improved efficacy and reduced toxicity.

In conclusion, 1-(oxetan-3-yl)piperidin-4-amine (CAS No: 1228948-07-9) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this are poised to play a crucial role in addressing unmet medical needs.